Cas no 14276-05-2 (1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate))

• Product Name: 1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate)
• CAS No: 14276-05-2
• MF: C₃₆H₄₀O₁₂S₄
• MW: 792.955606460571
• CID: 236448
• PubChem ID: 288246
• Update Time: 2025-04-19

1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclobutanetetramethanol,1,1,2,2-tetrakis(4-methylbenzenesulfonate)
• [1,2,2-tris[(4-methylphenyl)sulfonyloxymethyl]cyclobutyl]methyl 4-methylbenzenesulfonate
• AC1Q6Y88
• AG-K-58207
• AR-1I2841
• CTK4C3288
• cyclobutane-1,1,2,2-tetrayltetramethanediyl tetrakis(4-methylbenzenesulfonate)
• NSC148990
• NSC-148990
• DTXSID10302143
• 14276-05-2

• Inchi： 1S/C36H40O12S4/c1-27-5-13-31(14-6-27)49(37,38)45-23-35(24-46-50(39,40)32-15-7-28(2)8-16-32)21-22-36(35,25-47-51(41,42)33-17-9-29(3)10-18-33)26-48-52(43,44)34-19-11-30(4)12-20-34/h5-20H,21-26H2,1-4H3
• InChI Key： ORMLKQIDPBJZKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(COS(C2C=CC(C)=CC=2)(=O)=O)CCC1(COS(C1C=CC(C)=CC=1)(=O)=O)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 792.14000
• Monoisotopic Mass: 792.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 16
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 893.2°C at 760 mmHg
• Flash Point: 494°C
• Refractive Index: 1.584
• PSA: 207.00000
• LogP: 9.93180